Cas no 163684-52-4 (2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid)

• Product Name: 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid
• CAS No: 163684-52-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5237368
• Update Time: 2025-06-15

2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid
• (6-hydroxy-7-methyl-1-benzofuran-3-yl)acetic acid

• Inchi： 1S/C11H10O4/c1-6-9(12)3-2-8-7(4-10(13)14)5-15-11(6)8/h2-3,5,12H,4H2,1H3,(H,13,14)
• InChI Key： KQZALXZDFKROIS-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C(O)=CC=C2C(CC(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid

Introduction to 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid (CAS No. 163684-52-4) and Its Emerging Applications in Chemical and Biomedical Research

2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid, identified by the CAS number 163684-52-4, is a structurally intriguing compound that has garnered significant attention in the fields of pharmaceutical chemistry and biomedical research. This molecule, characterized by a benzofuran core substituted with hydroxyl and methyl groups, exhibits a unique combination of chemical properties that make it a valuable scaffold for drug discovery and molecular studies. The benzofuran moiety, in particular, is well-documented for its biological activity, often serving as a key pharmacophore in natural products and synthetic drugs.

The acetic acid moiety at the C3 position of the benzofuran ring introduces a carboxylic acid functional group, which is highly versatile in medicinal chemistry. Carboxylic acids are known for their ability to participate in hydrogen bonding, forming critical interactions with biological targets such as enzymes and receptors. This feature enhances the compound's potential as an active pharmaceutical ingredient (API) or a key intermediate in synthetic pathways. The presence of both hydroxyl and methyl groups further modulates the electronic and steric properties of the molecule, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and high-throughput screening have highlighted 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid as a promising candidate for further exploration. Studies suggest that this compound may exhibit inhibitory activity against various enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary computational docking studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are central to the biosynthesis of prostaglandins—a class of signaling molecules involved in pain, inflammation, and fever.

Moreover, the benzofuran scaffold is frequently encountered in bioactive natural products, many of which have demonstrated therapeutic efficacy in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural motif's ability to cross the blood-brain barrier has been particularly noteworthy in neuropharmacological research. By leveraging this scaffold, 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid could serve as a foundation for developing novel therapeutics targeting neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

In vitro experiments have begun to elucidate the mechanistic aspects of 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid's biological activity. Researchers have observed dose-dependent effects on certain cellular pathways, including those related to apoptosis and oxidative stress regulation. These findings align with the growing interest in small molecules that can modulate redox homeostasis—a critical factor in many pathological processes. The compound's ability to interact with both intracellular and extracellular targets underscores its multifunctional potential.

The synthesis of 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid has also been optimized for scalability and efficiency. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled the production of high-purity batches suitable for preclinical studies. These advancements are crucial for advancing drug development pipelines, where robust synthetic routes are essential for translating laboratory discoveries into viable therapeutic options.

As research progresses, the integration of machine learning algorithms into drug discovery workflows has accelerated the identification of novel derivatives of 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid with enhanced potency or selectivity. Predictive modeling has revealed promising structural modifications that could improve pharmacokinetic profiles while maintaining or enhancing biological activity. Such computational approaches are complemented by experimental validation through structure-activity relationship (SAR) studies, which provide empirical data to refine molecular design.

The versatility of 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid extends beyond its role as an API precursor; it also serves as a valuable tool in chemical biology investigations. Researchers are exploring its utility as a probe molecule to study enzyme function and metabolic pathways. For example, its interaction with cytochrome P450 enzymes has been investigated to understand drug metabolism dynamics—a critical aspect of therapeutic safety and efficacy.

The growing body of evidence supporting the potential of 2-(6-hydroxy-7-methylbenzofuran-3-yl)acetic acid has not gone unnoticed by academic institutions and pharmaceutical companies worldwide. Collaborative efforts are underway to explore its applications in diverse therapeutic areas, including oncology, immunology, and anti-infective therapies. The compound's unique structural features make it an attractive candidate for designing molecules that can selectively target pathogenic organisms or dysregulated cellular processes.

In conclusion,2-(6-hydroxy-7-methylbenzofuran-3-y lacetic acid (CAS No. 16368452 4) represents a compelling subject of study in chemical biomedical research Its multifunctional nature offers opportunities across multiple domains from drug discovery to mechanistic biology As scientific understanding evolves this compound is poised to contribute significantly to advancing therapeutic strategies against some o f today s most pressing health challenges